2-((2-Methylbut-3-yn-2-yl)amino)benzoic acid

• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 2-(2-methylbut-3-yn-2-ylamino)benzoic acid
• InChI: InChI=1S/C12H13NO2/c1-4-12(2,3)13-10-8-6-5-7-9(10)11(14)15/h1,5-8,13H,2-3H3,(H,14,15)
• InChI Key: GDJUEMDXGHMLGG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#C)NC1=CC=CC=C1C(=O)O

Description

2-((2-Methylbut-3-yn-2-yl)amino)benzoic acid is a benzoic acid derivative featuring a substituted amino group at the 2-position of the aromatic ring. The amino group is modified with a 2-methylbut-3-yn-2-yl substituent, introducing both alkyne and branched alkyl functionalities. This structural motif may confer unique physicochemical properties, such as enhanced rigidity from the alkyne group and steric effects from the methyl branching. While direct references to this compound are absent in the provided evidence, its structural analogs (e.g., 2-aminobenzoic acid derivatives with varied substituents) are extensively documented in synthesis, crystallography, and biological studies .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((2-Methylbut-3-yn-2-yl)amino)benzoic acid can be achieved through a one-pot method. This involves the reaction of 2-aminobenzoic acid with 2-methylbut-3-yn-2-ylamine under specific conditions. The reaction typically requires a solvent such as ethanol and a catalyst to facilitate the process. The reaction is carried out at elevated temperatures to ensure complete conversion of the reactants to the desired product .

Industrial Production Methods

For industrial production, the synthesis of 2-((2-Methylbut-3-yn-2-yl)amino)benzoic acid can be scaled up using continuous flow reactors. This method allows for better control over reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product. The use of automated systems also reduces the risk of human error and increases efficiency .

Chemical Reactions Analysis

Types of Reactions

2-((2-Methylbut-3-yn-2-yl)amino)benzoic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino group is replaced by other nucleophiles under suitable conditions

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as halides or alkoxides in the presence of a base.

Major Products Formed

Oxidation: Corresponding carboxylic acids.

Reduction: Amines.

Substitution: Various substituted benzoic acid derivatives

Scientific Research Applications

2-((2-Methylbut-3-yn-2-yl)amino)benzoic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or activator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-((2-Methylbut-3-yn-2-yl)amino)benzoic acid involves its interaction with specific molecular targets. It can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 2-((2-Methylbut-3-yn-2-yl)amino)benzoic acid with related compounds based on substituent type, molecular properties, and applications:

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
2-((2-Methylbut-3-yn-2-yl)amino)benzoic acid	2-Methylbut-3-yn-2-ylamino (alkyne + branched)	C₁₃H₁₃NO₂	215.25	Hypothesized applications in organic synthesis; potential steric/electronic modulation.	N/A
2-[Nitroso(phenylmethyl)amino]benzoic acid	Nitroso(phenylmethyl)amino	C₁₄H₁₂N₂O₃	256.26	Intermediate in organic synthesis; nitroso group enhances reactivity.
2-[[(E)-3-Naphthalen-2-ylbut-2-enoyl]amino]benzoic acid	Naphthalenylbutenoylamino	C₂₁H₁₇NO₃	335.37	Pharmacological interest; bulky substituent may improve target binding.
2-({4-[Ethyl(3-methylbutyl)amino]-2-hydroxyphenyl}carbonyl)benzoic acid	Ethyl(3-methylbutyl)amino + hydroxyl	C₂₂H₂₆N₂O₄	382.45	Modifiable amino group for molecular imprinting (e.g., biomarker detection).
2-(2-Methoxyphenylamino)benzoic acid	2-Methoxyphenylamino	C₁₄H₁₃NO₃	243.26	Methoxy group enhances solubility; potential use in polymer chemistry.
2-{[(2-Chlorobenzyl)amino]carbonyl}benzoic acid	2-Chlorobenzylaminocarbonyl	C₁₅H₁₂ClNO₃	289.72	Crystalline solid; irritant properties noted.

Key Comparative Insights

Substituent Effects on Physicochemical Properties

• Alkyne vs.
• Electron-Withdrawing vs. Electron-Donating Groups : Nitroso () and chlorobenzyl () substituents enhance electrophilicity, whereas methoxy () and hydroxyl groups () improve hydrophilicity.

Crystallographic and Analytical Data

• While crystallographic data for the target compound are unavailable, analogs like 2-ethoxy-4-[2-[[(1S)-3-methyl-1-(2-piperidin-1-ylphenyl)butyl]amino]-2-oxoethyl]benzoic acid () demonstrate the importance of substituent conformation in structural analysis.

Biological Activity

2-((2-Methylbut-3-yn-2-yl)amino)benzoic acid is a unique compound characterized by its amino group attached to a benzoic acid moiety and a 2-methylbut-3-yn-2-yl side chain. Its molecular formula suggests the presence of carbon, hydrogen, nitrogen, and oxygen, which allows for various biological interactions. This article reviews the biological activity of this compound, focusing on its potential antibacterial properties, synthesis methods, and interaction studies with biological targets.

Chemical Structure and Properties

The structure of 2-((2-Methylbut-3-yn-2-yl)amino)benzoic acid features several functional groups that influence its biological activity:

Compound Name	Functional Groups	Unique Features
2-((2-Methylbut-3-yn-2-yl)amino)benzoic acid	Amino, Carboxylic Acid	Contains an alkyne side chain
4-Amino benzoic acid	Amino, Carboxylic Acid	No alkyne functionality
N-(4-hydroxyphenyl)propanamide	Amide, Hydroxyl	Lacks carboxylic functionality
N-(1-methylpropyl)-4-amino benzoic acid	Amino, Carboxylic Acid	Different alkyl substituents

This comparison highlights the compound's unique alkyne side chain while sharing common functionalities with other compounds that could influence its reactivity and biological activity .

Antibacterial Properties

Research indicates that 2-((2-Methylbut-3-yn-2-yl)amino)benzoic acid may possess antibacterial properties . Compounds with similar structures often exhibit activity against various bacterial strains, suggesting that this compound could also show similar effects. The presence of both the amino group and the aromatic system may enhance its interactions with bacterial targets .

The mechanism by which 2-((2-Methylbut-3-yn-2-yl)amino)benzoic acid exerts its biological effects may involve interactions with specific enzymes or receptors. Preliminary studies suggest that it might influence pathways related to cell growth and apoptosis by modulating enzyme activity . Understanding these interactions is crucial for elucidating its therapeutic potential.

Synthesis Methods

Several synthesis methods have been explored for compounds similar to 2-((2-Methylbut-3-yn-2-y)amino)benzoic acid. Key reactions include:

Reaction Type	Reagents	Conditions
Oxidation	Potassium permanganate	Acidic medium
Reduction	Lithium aluminum hydride	Anhydrous ether
Substitution	Alkyl halides, acyl chlorides	Presence of a base like triethylamine

These reactions are fundamental for modifying the compound for various applications in medicinal chemistry .

Interaction Studies

Interaction studies involving 2-((2-Methylbut-3-yn-2-y)amino)benzoic acid focus on its binding affinity to various biological targets. Preliminary findings suggest that compounds with similar structures may interact with proteins involved in bacterial resistance mechanisms. This interaction could lead to new therapeutic strategies against resistant bacterial strains .